1-(pyrrolidin-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole dihydrochloride

• IUPAC Name: 1-pyrrolidin-3-yl-4,5,6,7-tetrahydrobenzimidazole;dihydrochloride
• InChI: InChI=1S/C11H17N3.2ClH/c1-2-4-11-10(3-1)13-8-14(11)9-5-6-12-7-9;;/h8-9,12H,1-7H2;2*1H
• InChI Key: MUTCRAHYQNMGGZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)N=CN2C3CCNC3.Cl.Cl
• Molecular Formula: C11H19Cl2N3
• Molecular Weight: 264.19 g/mol
• CAS RN: 1788641-20-2

Description

The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry, used to obtain compounds for the treatment of various diseases.

Molecular Structure Analysis

The compound likely has a complex three-dimensional structure due to the presence of the pyrrolidine ring and the tetrahydro-1H-1,3-benzodiazole group. The stereochemistry of the molecule could be influenced by the spatial orientation of substituents on the pyrrolidine ring.

Scientific Research Applications

Cognitive Disorders and PDE9A Inhibition

One significant application of related compounds to 1-(pyrrolidin-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole dihydrochloride is in the treatment of cognitive disorders. Compounds like PF-04447943, a novel PDE9A inhibitor, have shown promise in elevating central cGMP levels in the brain and cerebrospinal fluid, demonstrating procognitive activity in various rodent models and synaptic stabilization in an amyloid precursor protein transgenic mouse model. These findings suggest potential therapeutic applications for diseases associated with cognitive impairment and cGMP signaling disorders (Verhoest et al., 2012).

Asymmetric Synthesis and Heterocyclic Compounds

The chemical structure of 1-(pyrrolidin-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole dihydrochloride lends itself to various synthetic applications. For instance, similar structures have been used to synthesize chiral pyrrolidine synthons, which react with various organosilicon, organophosphorus, organozinc, and Grignard reagents to create 2-substituted and 2,5-disubstituted pyrrolidines (Katritzky et al., 1999).

Integrin Inhibition for Pulmonary Fibrosis

Compounds structurally related to 1-(pyrrolidin-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole dihydrochloride have been investigated for their role in inhibiting αvβ6 integrin, a promising therapeutic target for idiopathic pulmonary fibrosis. These compounds have shown high affinity and selectivity for αvβ6 integrin and demonstrated efficacy in reducing pulmonary fibrosis in clinical studies (Procopiou et al., 2018).

Histamine-3 Receptor Antagonism

Similar compounds to 1-(pyrrolidin-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole dihydrochloride have been synthesized and evaluated as potent H3 receptor antagonists. These compounds are important for their potential role in treating neurological and psychiatric disorders (Zhou et al., 2012).

Antibacterial and Antifungal Activities

Research has also been conducted on heterocyclic compounds similar to 1-(pyrrolidin-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole dihydrochloride for their potential antibacterial and antifungal activities. These studies suggest that these compounds could serve as a basis for developing new antimicrobial agents (Patel & Patel, 2015).

Mechanism of Action

Target of Action

• Pyrrolidine derivatives often interact with various receptors, enzymes, or transporters. For instance, some pyrrolidine-containing compounds exhibit activity against GABA receptors, dopamine receptors, and tubulin proteins .

Mode of Action

• Docking analyses have suggested binding to the podophyllotoxin pocket of the protein gamma tubulin as a potential mechanism underlying anticancer activity .